2-Isopropoxy-4-(4-morpholinopiperidin-1-yl)aniline

Specification

• Molecular Formula: C18H29N3O2
• Molecular Weight: 319.4 g/mol
• IUPAC Name: 4-(4-morpholin-4-ylpiperidin-1-yl)-2-propan-2-yloxyaniline
• Standard InChI: InChI=1S/C18H29N3O2/c1-14(2)23-18-13-16(3-4-17(18)19)20-7-5-15(6-8-20)21-9-11-22-12-10-21/h3-4,13-15H,5-12,19H2,1-2H3
• Standard InChI Key: AQKZHYLZPPVBIH-UHFFFAOYSA-N
• SMILES: CC(C)OC1=C(C=CC(=C1)N2CCC(CC2)N3CCOCC3)N
• Canonical SMILES: CC(C)OC1=C(C=CC(=C1)N2CCC(CC2)N3CCOCC3)N

Introduction

2-Isopropoxy-4-(4-morpholinopiperidin-1-yl)aniline is a complex organic compound with the molecular formula C18H29N3O2 and a molecular weight of 319.4 g/mol. This compound features an isopropoxy group and a morpholinopiperidine moiety attached to an aniline structure, contributing to its potential biological activity. The presence of these functional groups suggests that it may interact with various biological targets, making it of interest in medicinal chemistry.

Biological Activity and Applications

Research indicates that compounds similar to 2-Isopropoxy-4-(4-morpholinopiperidin-1-yl)aniline have potential applications in pharmaceutical development. They can act as lead compounds for developing new drugs, particularly those targeting kinase activities, which are crucial in cancer biology and other diseases. The morpholinopiperidine moiety may enhance binding affinity to biological targets due to its conformational flexibility and ability to form hydrogen bonds.

Interaction studies involving this compound often focus on its binding affinity and inhibition potential against specific targets, such as protein kinases or G-protein coupled receptors. These studies utilize techniques like biochemical assays and molecular modeling to provide insights into the mechanism of action and help optimize the compound for better efficacy and selectivity.

Comparison with Similar Compounds

Several compounds share structural similarities with 2-Isopropoxy-4-(4-morpholinopiperidin-1-yl)aniline. Here is a comparison highlighting their uniqueness:

Compound Name	Molecular Formula	Similarity Index	Key Features
2-Methoxy-4-(4-methylpiperazin-1-yl)aniline	Not specified	0.98	Contains a methylpiperazine instead of morpholinopiperidine, affecting binding properties.
2-Methoxy-4-(4-morpholinopiperidin-1-yl)aniline	Not specified	0.85	Similar structure but different substituents on the methoxy group.
2-Isopropoxy-5-methyl-4-(piperidin-4-yl)aniline dihydrochloride	Not specified	0.77	Features a piperidine instead of morpholinopiperidine, influencing pharmacodynamics.

These comparisons underscore the unique structural characteristics of 2-Isopropoxy-4-(4-morpholinopiperidin-1-yl)aniline that may contribute to its distinct biological activities and applications in drug discovery.

Safety and Handling

2-Isopropoxy-4-(4-morpholinopiperidin-1-yl)aniline requires careful handling due to its potential hazards. It is classified with hazard statements H315, H319, and H335, indicating risks of skin and eye irritation and respiratory tract irritation. Precautionary statements include P261, P305+351+338, and P302+352, advising against inhalation, ingestion, and contact with skin and eyes. The compound should be stored at a temperature between 0°C and 8°C.